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Compound of Interest

Compound Name: §5J000291942

Cat. No.: B2752707

Technical Support Center: SJ000291942

Welcome to the technical support center for SJ000291942. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the
effective use of $S3000291942 in your experiments, with a specific focus on determining the
optimal treatment duration.

Frequently Asked Questions (FAQSs)

Q1: What is $J000291942 and what is its mechanism of action?

Al: SJ000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein
(BMP) signaling pathway.[1][2][3] BMPs are a group of growth factors belonging to the
transforming growth factor-beta (TGF-[3) superfamily of proteins.[1] The canonical BMP
pathway is initiated by the binding of a BMP ligand to a complex of Type | and Type Il
serine/threonine kinase receptors on the cell surface.[4] This leads to the phosphorylation and
activation of the Type | receptor, which in turn phosphorylates the receptor-regulated SMADs
(R-SMADSs), specifically SMAD1, SMAD5, and SMADS8. These phosphorylated R-SMADs then
form a complex with SMAD4, translocate to the nucleus, and regulate the transcription of target
genes. $SJ000291942 activates this cascade, leading to the phosphorylation of SMAD1/5/8.

Q2: What are the known downstream effects of SJ0002919427
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A2: In C33A-2D2 cells, S3000291942 has been shown to induce the phosphorylation of
SMAD1/5/8, with maximal activation observed at 1 hour of treatment. It also leads to the
phosphorylation of the Extracellular Signal-regulated protein Kinase (ERK1/2), indicating
activation of the non-canonical MAPK pathway as well. In zebrafish embryos, treatment with
$J000291942 results in ventralization, a phenotype consistent with increased BMP signaling
activity.

Q3: How should | store and handle SJ0002919427

A3: For long-term storage, $SJ000291942 powder should be kept at -20°C for up to 3 years.
Stock solutions in a solvent like DMSO can be stored at -80°C for up to one year. It is advisable
to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q4: In which solvents is SJ000291942 soluble?

A4: SJ000291942 is soluble in DMSO at a concentration of 64 mg/mL (201.06 mM). It is also
soluble in Ethanol at 12 mg/mL but is insoluble in water. For in vivo studies, formulations using
carriers like CMC-Na or a combination of DMSO, PEG300, Tween-80, and saline have been

suggested.

Signaling Pathway Diagram
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(Stan: Unexpected Experimental Result)

Is the issue 'No/Low Signal' or ‘Toxicity'?

No / Low Signal

Did the positive control work?
No
Issue with detection method.
Check antibody, reagents, instrument.

Unsure Toxicity Confirmed

Check receptor expression.
Consider a different cell line.

Assess markers for apoptosis Perform dose-response for viability (MTT).
andor differentiation. Lower the concentration of $J000291942.

Yes
Have you optimized concentration and time?
No

Perform dose-response and Check compound integrity.
time-course experiments. Use fresh stock.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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